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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B7800015 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of guanidine
nitrate in various pyrotechnic formulations. Guanidine nitrate is a high-nitrogen compound

that serves as an energetic and cool-burning fuel, making it a versatile component in gas-

generating compositions, smoke formulations, and strobe effects.[1][2][3] Its decomposition

produces a large volume of gas with a low flame temperature, which is advantageous for

specific pyrotechnic applications.[3]

Physicochemical Properties of Guanidine Nitrate
Guanidine nitrate, with the chemical formula CH₆N₄O₃, is a white crystalline solid soluble in

water.[4] Key properties are summarized in the table below.
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Property Value

Molecular Weight 122.08 g/mol [4]

Appearance White crystalline solid[4]

Melting Point 214-216 °C[3]

Decomposition
Decomposes exothermically at elevated

temperatures[3]

Key Feature
High nitrogen content, acts as a cool-burning

fuel and gas generant[1][3]

Applications in Pyrotechnic Formulations
Guanidine nitrate finds application in three primary areas of pyrotechnics: gas-generating

compositions, smoke formulations, and strobe light effects.

Gas-Generating Compositions
Guanidine nitrate is a key component in gas-generating formulations, notably in automotive

airbag inflators and solid rocket propellants.[5] Its high gas output and relatively low

combustion temperature make it a safer alternative to other gas generants like sodium azide. A

common and well-studied system is the combination of guanidine nitrate (GN) as the fuel and

basic copper nitrate (BCN) as the oxidizer.[6]

Table 1: Example Gas-Generating Formulations and Performance Data
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Formulation Components (% by weight) Performance Characteristics

Baseline: Guanidine Nitrate / Basic Copper

Nitrate (ratio varies)

Stoichiometric ratio of 62.24/37.76 (GN/BCN)

results in the largest heat of reaction (3152.7

J/g).

Guanidine Nitrate (58.5%), Ammonium

Perchlorate (23.5%), Sodium Nitrate (17.8%),

Silicon Dioxide (0.2%)

Pressure exponent of 0.75 at 25°C.[7]

Guanidine Nitrate, Basic Copper Nitrate, with

4% micro-ceria additive

Enhanced burning rate relative to the baseline

GN/BCN mixture.[6]

Guanidine Nitrate, Basic Copper Nitrate, with 1-

30% Potassium Perchlorate (spray-dried)

Average linear burn rate of ≥ 1.5 inches per

second.[5]

Smoke Formulations
Guanidine nitrate is utilized in pyrotechnic smoke compositions to produce non-toxic

screening smokes.[1] It acts as a high-energy fuel and its decomposition products can

neutralize acidic byproducts from other components, such as hydrochloric acid from chlorinated

hydrocarbons.[1]

Table 2: Example Smoke Formulations

Formulation Components (% by weight) Application Notes

Hexachloroethane (34%), Zinc Powder (22%),

Zinc Oxide (8%), Guanidine Nitrate (36%)

Produces a dense, non-toxic smoke screen. The

guanidine nitrate neutralizes the HCl formed

from the hexachloroethane.[1]

Red Phosphorus (60%), Guanidine Nitrate

(40%)

An alternative to chlorohydrocarbon-based

smoke compositions.[1]

Red Phosphorus (66%), Guanidine Nitrate

(40%), Hexachloroethane (4%)

A hybrid formulation utilizing both red

phosphorus and a chlorohydrocarbon.[1]

Strobe Light Compositions
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In strobe light formulations, guanidine nitrate contributes to the oscillatory combustion that

produces the characteristic flashing effect.[2][8] It is often used in conjunction with a metal fuel

like magnalium and an oxidizer.

Table 3: Example Strobe Light Formulations

Formulation Components (% by weight) Performance Characteristics

Ammonium Perchlorate (25%), Guanidine

Nitrate (55%), Copper (atomized, -100 mesh)

(7.5%), Copper Oxide (black) (5%), PVC

(suspension grade) (7.5%)

Produces blue strobe flashes.[2]

Barium Nitrate (50%), Magnalium (20%),

Guanidine Nitrate (30%)
A classic white strobe formulation.

Ammonium Perchlorate (40%), Guanidine

Nitrate (25%), Magnalium (100-200 mesh)

(15%), Copper (atomized, -100 mesh) (10%),

Ammonium Sulfate (10%)

Another blue strobe formulation.[2]

Experimental Protocols
Synthesis of Guanidine Nitrate
Guanidine nitrate can be synthesized in the laboratory by the reaction of dicyandiamide with

ammonium nitrate.[4]

Materials:

Dicyandiamide

Ammonium Nitrate

Heating mantle or oil bath

Round-bottom flask

Beakers
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Filter paper and funnel

Distilled water

Procedure:

Prepare an intimate mixture of dicyandiamide and ammonium nitrate.

Place the mixture in a round-bottom flask and heat using an oil bath to approximately 160°C

for several hours.

After cooling, the solidified mass is extracted with hot water.

The hot solution is filtered to remove any insoluble byproducts.

The filtrate is then cooled to allow the guanidine nitrate to crystallize.

The crystals are collected by filtration and can be recrystallized from water for higher purity.
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Guanidine Nitrate Synthesis

Dicyandiamide

Mixing

Ammonium Nitrate

Heating (~160°C) Water Extraction Filtration Crystallization Guanidine Nitrate Crystals
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Pyrotechnic Formulation and Testing Workflow

Component Preparation

Drying of Components

Sieving

Weighing

Mixing (Non-sparking tools)

Consolidation (Pressing)

Performance Characterization

Burn Rate Analysis Smoke/Effect Analysis Thermal Analysis (TGA/DSC)
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Thermal Decomposition of Guanidine Nitrate

Guanidine Nitrate
[C(NH2)3]NO3 Heat Decomposition Products

Nitrogen (g)

Water (g)

Carbon (s)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Guanidine Nitrate in
Pyrotechnic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800015#guanidine-nitrate-applications-in-
pyrotechnic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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